Cas no 2172054-05-4 (2,5-dimethylpiperidine-4-carboxylic acid)

• Product Name: 2,5-dimethylpiperidine-4-carboxylic acid
• CAS No: 2172054-05-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5940340
• PubChem ID: 136576237
• Update Time: 2025-05-20

2,5-dimethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylpiperidine-4-carboxylic acid
• EN300-1588802
• 2172054-05-4

• Inchi： 1S/C8H15NO2/c1-5-4-9-6(2)3-7(5)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11)
• InChI Key： XASWLGWARDHUEE-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)NCC1C)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 2,5-dimethylpiperidine-4-carboxylic acid

Introduction to 2,5-dimethylpiperidine-4-carboxylic acid (CAS No. 2172054-05-4)

2,5-dimethylpiperidine-4-carboxylic acid, with the chemical formula C₇H₁₁NO₂, is a significant compound in the realm of pharmaceutical and chemical research. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of two methyl groups at the 2- and 5-positions, combined with a carboxylic acid functional group at the 4-position, imparts distinct reactivity and solubility characteristics that make it a valuable intermediate in synthetic chemistry.

The compound's molecular structure contributes to its versatility, enabling it to serve as a building block in the synthesis of more complex molecules. Its piperidine core is a common motif in biologically active compounds, often found in drugs targeting neurological and cardiovascular diseases. The carboxylic acid moiety further enhances its utility, allowing for further functionalization through esterification, amidation, or other carboxylate transformations.

In recent years, 2,5-dimethylpiperidine-4-carboxylic acid has been explored in the development of novel therapeutic agents. One particularly promising area is its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The piperidine ring's ability to mimic certain amino acid residues has been leveraged to design molecules that can selectively bind to target kinases. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against specific tyrosine kinases, making them attractive candidates for further medicinal chemistry optimization.

Additionally, the compound has shown potential in the field of neuroscience. Piperidine derivatives are known for their ability to interact with neurotransmitter receptors and transporters. Research indicates that 2,5-dimethylpiperidine-4-carboxylic acid and its analogs may modulate the activity of serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. Preliminary studies have suggested that certain modifications to this scaffold could lead to the development of next-generation neuromodulators with improved efficacy and reduced side effects.

The synthesis of 2,5-dimethylpiperidine-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the alkylation of piperidine with dimethyl iodide followed by carboxylation at the 4-position. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for ensuring a steady supply of the compound for both research and industrial applications.

The chemical properties of 2,5-dimethylpiperidine-4-carboxylic acid make it an excellent candidate for further derivatization. The carboxylic acid group can be converted into esters or amides, which are common pharmacophores in drug molecules. Furthermore, the piperidine ring can undergo various functionalization reactions, such as N-substitution or ring opening, to create structurally diverse derivatives with tailored biological activities. This flexibility has spurred considerable interest among medicinal chemists seeking novel therapeutic entities.

In conclusion,2,5-dimethylpiperidine-4-carboxylic acid (CAS No. 2172054-05-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable its use as an intermediate in synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications and synthetic methodologies for this compound,2,5-dimethylpiperidine-4-carboxylic acid is poised to play an increasingly important role in the development of next-generation drugs.